Cas no 1149358-08-6 (3-(3-bromo-4-methylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-4-methylphenyl)-3-hydroxypropanenitrile
• CAS No: 1149358-08-6
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5969349
• PubChem ID: 66743044
• Update Time: 2025-05-21

3-(3-bromo-4-methylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 3-bromo-β-hydroxy-4-methyl-
• 3-Bromo-β-hydroxy-4-methylbenzenepropanenitrile
• 3-(3-bromo-4-methylphenyl)-3-hydroxypropanenitrile
• SCHEMBL611207
• 1149358-08-6
• EN300-1910320

• Inchi： 1S/C10H10BrNO/c1-7-2-3-8(6-9(7)11)10(13)4-5-12/h2-3,6,10,13H,4H2,1H3
• InChI Key： XYUVEKYNBWDJJD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)Br)C)(O)CC#N

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 411.7±40.0 °C(Predicted)
• pka: 12.93±0.20(Predicted)

Additional information on 3-(3-bromo-4-methylphenyl)-3-hydroxypropanenitrile

3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile (CAS No. 1149358-08-6): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Pharmaceutical Research

3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile (CAS No. 1149358-08-6) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile.

Chemical Structure and Physical Properties

The molecular formula of 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile is C₁₁H₁₂BrNO₂, with a molecular weight of approximately 250.12 g/mol. The compound features a substituted phenyl ring with a bromo and methyl group at the 3 and 4 positions, respectively, and a hydroxypropanenitrile moiety attached to the phenyl ring. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

The compound is typically a white to off-white solid at room temperature, with a melting point ranging from 75 to 78°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The solubility profile of 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile makes it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromo-4-methylbenzaldehyde with cyanohydrin in the presence of a suitable catalyst. This reaction proceeds via a nucleophilic addition mechanism, followed by an intramolecular cyclization to form the desired product.

An alternative approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the hydroxypropanenitrile moiety onto the substituted phenyl ring. This method offers high yields and excellent regioselectivity but may require more stringent reaction conditions.

Biological Activities and Applications

3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile has been extensively studied for its biological activities, particularly in the context of cancer research and neurodegenerative diseases. Recent studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The mechanism of action of 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile involves the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to downregulate the expression of cyclin D1 and CDK4/6, leading to cell cycle arrest at the G1 phase. Additionally, this compound has been shown to induce apoptosis through the activation of caspase-dependent pathways.

In the field of neurodegenerative diseases, 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile has demonstrated neuroprotective effects by mitigating oxidative stress and reducing inflammation in neuronal cells. These findings suggest that this compound may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

To date, several preclinical studies have been conducted to evaluate the safety and efficacy of 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile. These studies have provided promising results, paving the way for further clinical investigations. Early-phase clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in human subjects.

The future directions for research on 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile include optimizing its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve the bioavailability and target specificity of this compound.

Safety Considerations

In handling 3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this substance to prevent skin contact or inhalation.

Conclusion

3-(3-Bromo-4-Methylphenyl)-3-Hydroxypropanenitrile (CAS No. 1149358-08-6) is a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full potential in treating various diseases.